Cas no 1805578-88-4 (5-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-acetonitrile)

• Product Name: 5-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-acetonitrile
• CAS No: 1805578-88-4
• MF: C₈H₄F₃IN₂
• MW: 312.030444145203
• CID: 4882161
• Update Time: 2025-06-14

5-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-acetonitrile

• Inchi： 1S/C8H4F3IN2/c9-6-4(8(10)11)3-14-5(1-2-13)7(6)12/h3,8H,1H2
• InChI Key： TVHCRXLCOMPZBQ-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CN=C1CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 5-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-acetonitrile

Comprehensive Overview of 5-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-acetonitrile (CAS No. 1805578-88-4)

The compound 5-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-acetonitrile (CAS No. 1805578-88-4) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring difluoromethyl, fluoro, and iodo substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and crop protection innovations.

In recent years, the demand for fluorinated compounds like 5-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-acetonitrile has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing interest in precision agriculture and targeted therapeutics, where such compounds play a pivotal role. The inclusion of iodine in its structure further expands its utility in cross-coupling reactions, a hot topic in modern synthetic chemistry.

The synthesis and applications of 5-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-acetonitrile are often discussed in the context of heterocyclic chemistry and medicinal chemistry. Its acetonitrile moiety provides a versatile handle for further functionalization, making it a sought-after building block in small molecule drug development. Questions like "How to synthesize fluorinated pyridines?" or "What are the uses of iodopyridines in agrochemicals?" are commonly associated with this compound in academic and industrial forums.

From an SEO perspective, keywords such as "fluorinated pyridine synthesis," "iodopyridine applications," and "difluoromethyl heterocycles" are highly relevant to this compound. These terms reflect the compound's niche yet critical role in advancing sustainable chemistry and green synthesis methodologies. Additionally, its CAS No. 1805578-88-4 is frequently used in patent literature and regulatory documents, underscoring its commercial and scientific importance.

In conclusion, 5-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-acetonitrile represents a cutting-edge example of how multifunctional heterocycles are shaping the future of life sciences and material innovation. Its combination of halogenated and nitrile functionalities offers unparalleled versatility, making it a subject of ongoing research and development across multiple disciplines.